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Compound of Interest

Compound Name: N-Ethyldiethanolamine

Cat. No.: B092653

N-Ethyldiethanolamine: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Ethyldiethanolamine (EDEA) is a tertiary amine with the molecular formula C6H15NO2. It is
a colorless to light yellow, clear liquid that is miscible with water.[1] EDEA serves as a versatile
intermediate in various chemical syntheses and has applications as a solvent and in the
formulation of detergents.[2] Notably, it is recognized as a metabolite and hydrolysis product of
the nitrogen mustard chemical warfare agent, ethyl-bis(2-chloroethyl)amine (HN-1), making its
detection a key biomarker for exposure.[2][3][4] This guide provides an in-depth overview of the
physical and chemical characteristics of N-Ethyldiethanolamine, detailed experimental
protocols for the determination of its properties, and a summary of its synthesis and reactivity.

Physical Characteristics

N-Ethyldiethanolamine is a liquid at room temperature with a relatively high boiling point and
low melting point. Its miscibility with water is a key physical property.[1][5]
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Property Value Reference
Molecular Formula C6H15NO2
Molecular Weight 133.19 g/mol [1][2]
Appearance C.:olf)rless to light yellow clear o
liquid
Density 1.014 g/mL at 25 °C
Boiling Point 246-252 °C [1]
Melting Point -50 °C [1]
Flash Point 124 °C (closed cup) [1]

Refractive Index

n20/D 1.4665

Solubility

Miscible with water

[5]

Chemical Characteristics

The chemical nature of N-Ethyldiethanolamine is defined by the presence of a nucleophilic

tertiary amine nitrogen and two primary hydroxyl groups.[1] This structure dictates its reactivity

and chemical properties.

Property Value Reference
CAS Number 139-87-7
pKa 8.74 (estimated) [5]

Vapor Pressure

2.45 x 1073 mm Hg at 25 °C

(estimated)

[5]

Stability

Stable under normal ambient
and anticipated storage and

handling conditions.

[6]

Hazardous Reactions

No known hazardous reactions

under normal conditions.

[6]
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Reactivity and Chemical Behavior

The reactivity of N-Ethyldiethanolamine is centered around its nucleophilic nitrogen atom and
its two hydroxyl groups. It can undergo a variety of reactions, including oxidation, substitution,
and esterification.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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